
Physical and chemical properties of 12-
Hydroxysapriparaquinone

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 12-Hydroxysapriparaquinone

Cat. No.: B152236 Get Quote

12-Hydroxysapriparaquinone: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
12-Hydroxysapriparaquinone is a naturally occurring abietane diterpenoid isolated from the

roots of Salvia prionitis Hance. This document provides a detailed overview of its physical and

chemical properties, compiled from available scientific literature. It includes key identification

data, spectral information, and known biological activities. Furthermore, this guide presents

detailed experimental protocols for the isolation and biological evaluation of this compound,

aiming to facilitate further research and drug development efforts.

Chemical and Physical Properties
12-Hydroxysapriparaquinone is a yellow, crystalline substance. While a specific experimental

melting point has not been widely reported, its physical and chemical characteristics have been

determined through various spectroscopic and computational methods.
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Property Value Source

Molecular Formula C₂₀H₂₄O₃ PubChem[1]

Molecular Weight 312.4 g/mol PubChem[1]

IUPAC Name

4-hydroxy-7-methyl-8-(4-

methylpent-3-enyl)-3-propan-2-

ylnaphthalene-1,2-dione

PubChem[1]

CAS Number 142763-37-9 PubChem[1]

Appearance Yellow Crystalline Solid
Deduced from related

compounds

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

ChemFaces[2]

Spectral Data
The structural elucidation of 12-Hydroxysapriparaquinone was achieved through a

combination of spectroscopic techniques.

Technique Data

¹H NMR

Specific peak assignments are not readily

available in public databases. Detailed analysis

would be found in the primary literature

describing its isolation.

¹³C NMR

Specific peak assignments are not readily

available in public databases. Detailed analysis

would be found in the primary literature

describing its isolation.

Infrared (IR)

Characteristic absorptions are expected for

hydroxyl (-OH), carbonyl (C=O), and aromatic

(C=C) functional groups.

Mass Spectrometry (MS) Exact Mass: 312.17254462 Da
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Experimental Protocols
Isolation of 12-Hydroxysapriparaquinone from Salvia
prionitis
The following protocol is a generalized procedure based on methods for isolating diterpenoids

from Salvia species.

Objective: To isolate 12-Hydroxysapriparaquinone from the dried roots of Salvia prionitis.

Materials:

Dried and powdered roots of Salvia prionitis

Methanol (reagent grade)

Chloroform (reagent grade)

Ethyl acetate (reagent grade)

Hexane (reagent grade)

Silica gel (for column chromatography)

Thin-layer chromatography (TLC) plates (silica gel)

Rotary evaporator

Chromatography columns

Procedure:

Extraction:

1. Macerate the powdered roots of Salvia prionitis with methanol at room temperature for 72

hours.

2. Filter the extract and concentrate it under reduced pressure using a rotary evaporator to

yield a crude methanol extract.
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Solvent Partitioning:

1. Suspend the crude methanol extract in water and sequentially partition with hexane,

chloroform, and ethyl acetate.

2. Monitor the separation of compounds in each fraction using TLC.

Column Chromatography:

1. Subject the chloroform fraction, which is expected to contain the diterpenoids, to silica gel

column chromatography.

2. Elute the column with a gradient of hexane and ethyl acetate.

3. Collect fractions and monitor by TLC. Fractions containing a compound with a similar

polarity to known abietane diterpenoids should be combined.

Purification:

1. Further purify the combined fractions using repeated column chromatography or

preparative TLC until a pure compound is obtained.

2. Characterize the purified compound using ¹H NMR, ¹³C NMR, IR, and MS to confirm its

identity as 12-Hydroxysapriparaquinone.
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Workflow for Isolation of 12-Hydroxysapriparaquinone

Dried Roots of Salvia prionitis

Maceration with Methanol

Crude Methanol Extract

Solvent Partitioning

Chloroform Fraction

Silica Gel Column Chromatography

Purified 12-Hydroxysapriparaquinone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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